Cas no 13758-99-1 (4,7-Ethanoisoindolinium,3a,4,7,7a-tetrahydro-2-methyl-2-[2-(1-methylpyrrolidinio)ethyl]-, diiodide(8CI))

• Product Name: 4,7-Ethanoisoindolinium,3a,4,7,7a-tetrahydro-2-methyl-2-[2-(1-methylpyrrolidinio)ethyl]-, diiodide(8CI)
• CAS No: 13758-99-1
• MF: C₁₈H₃₂I₂N₂
• MW: 530.26902961731
• CID: 222401
• PubChem ID: 203079
• Update Time: 2025-04-19

4,7-Ethanoisoindolinium,3a,4,7,7a-tetrahydro-2-methyl-2-[2-(1-methylpyrrolidinio)ethyl]-, diiodide(8CI) Chemical and Physical Properties

Names and Identifiers

• 4,7-Ethanoisoindolinium,3a,4,7,7a-tetrahydro-2-methyl-2-[2-(1-methylpyrrolidinio)ethyl]-, diiodide(8CI)
• 2-(2-Pyrrolidinoethyl)-3a,4,7,7a-tetrahydro-4,7-ethaneisoindoline dimethiodide
• 13758-99-1
• DTXSID20929840
• 2-Methyl-2-[2-(1-methylpyrrolidin-1-ium-1-yl)ethyl]-2,3,3a,4,7,7a-hexahydro-1H-4,7-ethanoisoindol-2-ium diiodide
• 4,7-Ethanoisoindolinium, 3a,4,7,7a-tetrahydro-2-methyl-2-(2-(1-methylpyrrolidinio)ethyl)-, diiodide

• Inchi： 1S/C18H32N2.2HI/c1-19(9-3-4-10-19)11-12-20(2)13-17-15-5-6-16(8-7-15)18(17)14-20;;/h5-6,15-18H,3-4,7-14H2,1-2H3;2*1H/q+2;;/p-2
• InChI Key： TYAGQDWJROZSSQ-UHFFFAOYSA-L
• SMILES： [I-].[I-].[N+]1(C)(CC[N+]2(C)CCCC2)CC2C3C=CC(CC3)C2C1

Computed Properties

• Exact Mass: 530.065
• Monoisotopic Mass: 530.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 386
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų